Cas no 112440-50-3 (trans-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene)

• Product Name: trans-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene
• CAS No: 112440-50-3
• MF: C₁₈H₁₈N₂S₂
• MW: 326.478921413422
• MDL: MFCD00145417
• CID: 129781
• Update Time: 2025-04-19

trans-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(2,4,5-trimethylthiophen-3-yl)fumaronitrile
• 2-Butenedinitrile,2,3-bis(2,4,5-trimethyl-3-thienyl)-, (E)- (9CI)
• 1,2-Bis(2,4,5-trimethyl-3-thienyl)-trans-1,2-dicyanoethene
• B1537
• 2,3-Bis(2,4,5-trimethyl-3-thienyl)fumaronitrile
• (2E)-2,3-Bis(2,4,5-trimethyl-3-thienyl)-2-butenedinitrile
• TRANS-1,2-DICYANO-1,2-BIS(2,4,5-TRIMETHYL-3-THIENYL)ETHENE
• (E)-Bis(trimethyl-3-thienyl)-2-butenedinitrile
• 2,3-Bis(2,4,5-trimethyl-3-thienyl)-2-butenedinitrile
• 1,2-dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene
• trans-2,3-Bis(2,4,5-trimethyl-3-thienyl)but-2-enedinitrile
• trans-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene

• MDL： MFCD00145417
• Inchi： 1S/C18H18N2S2/c1-9-11(3)21-13(5)17(9)15(7-19)16(8-20)18-10(2)12(4)22-14(18)6/h1-6H3/b16-15+
• InChI Key： AYNDKKQQUZPETC-FOCLMDBBSA-N
• SMILES： S1C(C)=C(C)C(=C1C)/C(/C#N)=C(\C#N)/C1=C(C)SC(C)=C1C

Computed Properties

• Exact Mass: 326.09100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 514
• Topological Polar Surface Area: 104

Experimental Properties

• Melting Point: 166.0 to 170.0 deg-C
• PSA: 104.06000
• LogP: 5.61796

trans-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：3439
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons